![molecular formula C7H7BBrClO2 B1521920 2-Bromo-6-chloro-3-methylphenylboronic acid CAS No. 1309980-97-9](/img/structure/B1521920.png)
2-Bromo-6-chloro-3-methylphenylboronic acid
Overview
Description
“2-Bromo-6-chloro-3-methylphenylboronic acid” is a chemical compound with the linear formula C7H7BBrClO3 .
Molecular Structure Analysis
The molecular structure of “this compound” is represented by the formula C7H7BBrClO3 . The molecular weight of this compound is 331.44 .Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular weight of 331.44 . The compound has a storage temperature of 2-8°C .Scientific Research Applications
Crystal Structure and Supramolecular Architecture
The crystal structures of related halophenylboronic acids, including 4-chloro- and 4-bromophenylboronic acids, have been studied extensively. These structures demonstrate various conformations and interactions, such as O−H···O and C−H···X interactions, crucial for understanding the supramolecular architecture and crystal packing of these compounds. Such insights are pivotal for designing and developing new materials with specific properties (Shimpi, Seethalekshmi, & Pedireddi, 2007).
Cross-Coupling Reactions and Derivative Synthesis
2-Bromo-6-chloro-3-methylphenylboronic acid is a potential intermediate in the synthesis of complex molecules. For example, functionalized pyridylboronic acids have been shown to undergo Suzuki cross-coupling reactions to yield novel heteroarylpyridine derivatives. This demonstrates the role of halophenylboronic acids in facilitating the formation of biologically and pharmacologically relevant compounds (Parry, Wang, Batsanov, Bryce, & Tarbit, 2002).
Ortho-functionalization and Complex Molecule Construction
Research on ortho-lithiated derivatives of protected phenylboronic acids has opened avenues for ortho-functionalization, leading to the synthesis of various arylboronic acids and derivatives like 1,3-dihydro-1-hydroxybenzo[c][2,1]oxaboroles. Such advancements underscore the versatility of halophenylboronic acids in organic synthesis and the development of molecules with potential applications in materials science and pharmaceuticals (Da̧browski, Kurach, Luliński, & Serwatowski, 2007).
Catalysis and Aqueous Solvent Reactions
Studies have demonstrated the efficiency of palladium dichloride complexes in catalyzing cross-coupling reactions in water or aqueous solvents. This includes the Suzuki–Miyaura reaction among others, highlighting the environmental benefits and the potential for green chemistry applications of halophenylboronic acids (Nájera, Gil-Moltó, & Karlström, 2004).
Medicinal Chemistry and Pharmacological Studies
Halophenylboronic acids are key intermediates in synthesizing compounds with potential medicinal applications. For instance, the synthesis of thiophene derivatives via Suzuki cross-coupling has been explored for their haemolytic, biofilm inhibition, and anti-thrombolytic activities. Such research underscores the importance of halophenylboronic acids in the development of new therapeutic agents (Ikram et al., 2015).
Safety and Hazards
Mechanism of Action
Mode of Action
Boronic acids are known to form reversible covalent complexes with proteins, enzymes, and other biological molecules, which could potentially alter their function .
Action Environment
Environmental factors such as temperature, pH, and the presence of other molecules can influence the action, efficacy, and stability of 2-Bromo-6-chloro-3-methylphenylboronic acid. For instance, the compound is stored at a temperature of 2-8°C to maintain its stability .
Properties
IUPAC Name |
(2-bromo-6-chloro-3-methylphenyl)boronic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7BBrClO2/c1-4-2-3-5(10)6(7(4)9)8(11)12/h2-3,11-12H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FNGFBBSYYMTENN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=C(C=CC(=C1Br)C)Cl)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7BBrClO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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